Cas no 2256707-11-4 (2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine)

• Product Name: 2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine
• CAS No: 2256707-11-4
• MF: C₇H₇N₅
• MW: 166.194788217545
• CID: 6816370
• PubChem ID: 172405604
• Update Time: 2025-03-02

2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl-d3)pyrimidin-5,6-d2-4-amine
• 2256707-11-4
• CS-21701

• Inchi： 1S/C7H7N5/c8-6-2-4-9-7(11-6)12-5-1-3-10-12/h1-5H,(H2,8,9,11)/i1D,2D,3D,4D,5D
• InChI Key： WBUBVCMVKQFIKM-RALIUCGRSA-N
• SMILES： N1(C([2H])=C([2H])C([2H])=N1)C1N=C([2H])C([2H])=C(N)N=1

Computed Properties

• Exact Mass: 166.10152897Da
• Monoisotopic Mass: 166.10152897Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.6Ų